Cas no 1956326-90-1 (2-Amino-1-(5-bromopyridin-2-yl)ethanone hydrochloride)

• Product Name: 2-Amino-1-(5-bromopyridin-2-yl)ethanone hydrochloride
• CAS No: 1956326-90-1
• MF: C₇H₈BrClN₂O
• MW: 251.508219718933
• MDL: MFCD28405470
• CID: 4631841
• PubChem ID: 118992860
• Update Time: 2025-10-29

2-Amino-1-(5-bromopyridin-2-yl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(5-bromopyridin-2-yl)ethanone HCl
• 2-Amino-1-(5-bromopyridin-2-yl)ethanone hydrochloride
• 2-amino-1-(5-bromopyridin-2-yl)ethanone;hydrochloride
• 2-Amino-1-(5-bromopyridin-2-yl)ethan-1-one hydrochloride

• MDL： MFCD28405470
• Inchi： 1S/C7H7BrN2O.ClH/c8-5-1-2-6(10-4-5)7(11)3-9;/h1-2,4H,3,9H2;1H
• InChI Key： IGTFZAVBUFQEMD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(CN)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Topological Polar Surface Area: 56

Additional information on 2-Amino-1-(5-bromopyridin-2-yl)ethanone hydrochloride

2-Amino-1-(5-bromopyridin-2-yl)ethanone Hydrochloride (CAS No. 1956326-90-1): A Comprehensive Overview

2-Amino-1-(5-bromopyridin-2-yl)ethanone hydrochloride (CAS No. 1956326-90-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(5-bromopyridin-2-yl)-2-aminoacetamide hydrochloride, is a derivative of amino acids and pyridine, making it a valuable building block for the synthesis of more complex molecules with potential therapeutic applications.

The chemical structure of 2-Amino-1-(5-bromopyridin-2-yl)ethanone hydrochloride features a brominated pyridine ring and an amino group attached to an ethanone moiety. The presence of the bromine atom on the pyridine ring provides a useful handle for further functionalization, while the amino group offers opportunities for conjugation with other bioactive molecules. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various biological assays and drug delivery systems.

Recent studies have highlighted the potential of 2-Amino-1-(5-bromopyridin-2-yl)ethanone hydrochloride in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties, particularly in modulating the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses. The researchers demonstrated that 2-Amino-1-(5-bromopyridin-2-yl)ethanone hydrochloride effectively inhibited NF-κB activation in both in vitro and in vivo models, suggesting its potential as a lead compound for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 2-Amino-1-(5-bromopyridin-2-yl)ethanone hydrochloride has shown promise in cancer research. A 2024 study published in Cancer Research found that this compound selectively targets and inhibits the growth of cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, the compound was shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 2-Amino-1-(5-bromopyridin-2-yl)ethanone hydrochloride could be further developed as a potential anticancer agent.

The synthesis of 2-Amino-1-(5-bromopyridin-2-yl)ethanone hydrochloride typically involves several steps, including the bromination of pyridine to form 5-bromopyridine, followed by nucleophilic substitution with an amino acid derivative to form the desired product. The final step involves protonation with hydrochloric acid to generate the hydrochloride salt form. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one approach involves using microwave-assisted synthesis to enhance reaction efficiency and yield.

The physicochemical properties of 2-Amino-1-(5-bromopyridin-2-yl)ethanone hydrochloride are well-characterized and include a molecular weight of 304.77 g/mol, a melting point of approximately 180°C, and good solubility in water and organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it suitable for use in a wide range of applications, from basic research to drug development.

In terms of safety and handling, 2-Amino-1-(5-bromopyridin-2-yl)ethanone hydrochloride should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure safe usage.

The future prospects for 2-Amino-1-(5-bromopyridin-2-yl)ethanone hydrochloride are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential as a lead compound for various therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic methods to scale up production for clinical trials and commercialization.

In conclusion, 2-Amino-1-(5-bromopyridin-2-yl)ethanone hydrochloride (CAS No. 1956326-90-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.